Cas no 922047-13-0 (N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 922047-13-0
• MF: C₁₇H₂₁N₃O₃S₂
• MW: 379.496941328049
• CID: 5861504
• PubChem ID: 16827156
• Update Time: 2025-05-19

N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• 4-Thiazoleacetamide, N-cyclopentyl-2-[[(4-methylphenyl)sulfonyl]amino]-
• AKOS024639224
• N-cyclopentyl-2-(2-((4-methylphenyl)sulfonamido)thiazol-4-yl)acetamide
• N-cyclopentyl-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide
• 922047-13-0
• N-cyclopentyl-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide
• F2322-0346
• N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide

• Inchi： 1S/C17H21N3O3S2/c1-12-6-8-15(9-7-12)25(22,23)20-17-19-14(11-24-17)10-16(21)18-13-4-2-3-5-13/h6-9,11,13H,2-5,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key： NDDBBTHPBKXMQS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=NC(=CS1)CC(NC1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 379.10243389g/mol
• Monoisotopic Mass: 379.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide

Professional Introduction to N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922047-13-0)

N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide, with the CAS number 922047-13-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of modulating cellular processes and interacting with biological targets. The intricate structure of this molecule, featuring a cyclopentyl group, a thiazole core, and an amide functional group linked to a sulfonamido moiety, makes it a subject of interest for synthetic chemists and biologists alike.

The N-cyclopentyl substituent in the molecule contributes to its overall steric properties, influencing both its solubility and its ability to interact with biological targets. The presence of the 1,3-thiazol-4-yl ring system is particularly noteworthy, as thiazole derivatives are well-documented for their diverse pharmacological activities. These activities range from antimicrobial properties to potential applications in treating neurological disorders. The sulfonamido group further enhances the compound's pharmacophoric features, making it a versatile scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide has been studied for its potential role in inhibiting key enzymes and receptors involved in various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as Cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle. Such findings are particularly exciting given the importance of CDK inhibition in cancer therapy.

The synthesis of N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclopentyl group necessitates careful consideration to ensure optimal regioselectivity and yield. Additionally, the incorporation of the sulfonamido moiety requires expertise in handling reactive intermediates and protecting groups to prevent unwanted side reactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. Researchers have leveraged computational methods such as molecular docking and virtual screening to identify how N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide interacts with biological targets. These studies have provided valuable insights into its binding affinity and mode of action, paving the way for structure-based drug design.

The structural features of N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide also make it an attractive candidate for exploring new synthetic pathways. The combination of a heterocyclic core with functional groups such as amides and sulfonamides offers numerous possibilities for derivatization. This flexibility allows chemists to modify specific parts of the molecule while retaining its core pharmacophoric elements, thereby tailoring its biological activity to meet specific therapeutic needs.

In conclusion, N-cyclopentyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922047-13-0) represents a promising compound in the realm of pharmaceutical research. Its unique structural composition and demonstrated potential biological activity make it a valuable asset for further investigation. As research continues to uncover new applications and synthetic strategies for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.